Cas no 61938-19-0 (1,2,3-Oxathiazolidin-4-imine, 5-methyl-3-phenyl-, 2-oxide)

• Product name: 1,2,3-Oxathiazolidin-4-imine, 5-methyl-3-phenyl-, 2-oxide
• CAS No: 61938-19-0
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 462884
• PubChem ID: 12379247

1,2,3-Oxathiazolidin-4-imine, 5-methyl-3-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazolidin-4-imine, 5-methyl-3-phenyl-, 2-oxide
• 5-methyl-2-oxo-3-phenyloxathiazolidin-4-imine
• 61938-19-0
• 4-Imino-5-methyl-3-phenyl-1,2lambda~4~,3-oxathiazolidin-2-one
• DTXSID40495335

• Inchi： InChI=1S/C9H10N2O2S/c1-7-9(10)11(14(12)13-7)8-5-3-2-4-6-8/h2-7,10H,1H3
• InChI Key： BBBKMYOFFBJSOF-UHFFFAOYSA-N
• SMILES： CC1C(=N)N(S(=O)O1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 210.0464
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 53.39